1-(2,6-Difluoro-3-nitrophenyl)ethanone

• CAS: 91188-91-9

Core Science & Biosynthesis

Technical Whitepaper: 1-(2,6-Difluoro-3-nitrophenyl)ethanone

CAS 91188-91-9

Executive Summary

1-(2,6-Difluoro-3-nitrophenyl)ethanone (CAS 91188-91-9) is a high-value fluorinated aromatic scaffold used primarily in the synthesis of fluoroquinolone antibiotics and kinase inhibitors . Its structural uniqueness lies in the specific substitution pattern: a 2,6-difluoro motif combined with a meta-nitro group relative to the acetyl functionality. This arrangement allows for the construction of 6,8-difluoroquinolone cores—a pharmacophore associated with broad-spectrum antibacterial activity and enhanced metabolic stability.

This guide provides a comprehensive technical analysis of the compound's synthesis, reactivity profile, and application in drug discovery, designed for medicinal chemists and process engineers.

Chemical Profile & Properties[1][2][3][4][5][6][7]

Property	Specification
IUPAC Name	1-(2,6-Difluoro-3-nitrophenyl)ethanone
Common Synonyms	2',6'-Difluoro-3'-nitroacetophenone; 3-Acetyl-2,4-difluoronitrobenzene
CAS Number	91188-91-9
Molecular Formula
Molecular Weight	201.13 g/mol
Appearance	Pale yellow to yellow crystalline solid
Melting Point	76–80 °C (typical range)
Solubility	Soluble in DCM, Ethyl Acetate, Methanol; Insoluble in water
Hazards	Irritant; Potential explosive hazard during synthesis (nitration)

Synthetic Pathways

The synthesis of 1-(2,6-difluoro-3-nitrophenyl)ethanone is a lesson in regioselective aromatic substitution. The presence of two ortho-fluorine atoms on the acetophenone ring directs the incoming nitro group to the meta position relative to the acetyl group, which is also the position para to one of the fluorines.

Primary Synthesis Route

The most robust industrial route involves the nitration of 2,6-difluoroacetophenone .

• Precursor Preparation : 2,6-Difluoroacetophenone (CAS 13670-99-0) is synthesized from 2,6-difluorobenzonitrile via nucleophilic addition of Methyl Lithium (MeLi) or Methyl Magnesium Bromide (MeMgBr), followed by acidic hydrolysis.

• Nitration (Critical Step) : The acetophenone is nitrated using a standard mixed acid system (

  ).

  • Regioselectivity : The acetyl group is a meta-director. The fluorine atoms are ortho/para-directors. Position 3 is meta to the acetyl and ortho to the C2-fluorine, making it electronically favorable.

  • Conditions : The reaction is highly exothermic. Temperature control (-5°C to 5°C) is critical to prevent dinitration or degradation.

Synthesis Workflow Diagram

Figure 1: Synthetic pathway from benzonitrile precursor to the target nitroacetophenone.

Reactivity & Functionalization

The chemical utility of CAS 91188-91-9 stems from its three reactive handles: the nitro group , the acetyl group , and the activated fluorine atoms .

Nitro Reduction to Aniline

The most common downstream transformation is the reduction of the nitro group to an amine, yielding 3-amino-2,6-difluoroacetophenone .

• Reagents : Hydrogen gas (

  ) with Raney Nickel or Pd/C catalyst; alternatively, Iron (Fe) in acetic acid.

• Significance : The resulting aniline is the immediate precursor for the Gould-Jacobs reaction , used to construct the quinolone antibiotic core.

Cyclization to 6,8-Difluoroquinolones

This is the primary pharmaceutical application. The 3-amino-2,6-difluoroacetophenone undergoes condensation with diethyl ethoxymethylenemalonate (EMME) followed by thermal cyclization.

• Mechanism : The amine attacks the EMME, displacing ethanol. The resulting enamine cyclizes onto the aromatic ring.

• Regiochemistry : Cyclization occurs at the carbon ortho to the amine. In this scaffold, the available ortho positions are C2 (bearing F) and C4 (bearing H).

  • Cyclization at C4 (H) is favored, preserving both fluorine atoms.

  • Result : The acetyl carbon becomes C4 of the quinolone, the nitrogen becomes N1, and the fluorines end up at positions 6 and 8 of the quinolone ring.

  • Drug Relevance : This forms the core of drugs like Sparfloxacin and other 3rd/4th generation fluoroquinolones.

Nucleophilic Aromatic Substitution ( )

The fluorine atoms are activated by the electron-withdrawing nitro and acetyl groups.

• C2-Fluorine : Activated by ortho-nitro and ortho-acetyl. Highly labile.

• C6-Fluorine : Activated by para-nitro and ortho-acetyl.

• Selectivity : Nucleophiles (e.g., amines, thiols) can displace the fluorine at C2 preferentially due to the combined inductive effect of the adjacent nitro group, although steric hindrance must be managed.

Strategic Applications in Drug Discovery

Fluoroquinolone Antibiotics

The "6,8-difluoro" motif is crucial for:

• Potency : Increases binding affinity to DNA gyrase.

• Pharmacokinetics : Improves half-life and tissue penetration.

• Stability : The C8-fluorine blocks metabolic oxidation at that position.

Kinase Inhibitors

Beyond antibiotics, this scaffold is increasingly used in oncology to synthesize Type I and Type II kinase inhibitors .

• c-Met and ALK Inhibitors : The difluorophenyl ring serves as a rigid, metabolic-resistant linker that fits into hydrophobic pockets of kinase ATP-binding sites.

• BACE Inhibitors : Patent literature identifies this core in the synthesis of iminothiadiazine dioxide derivatives for Alzheimer’s disease research, where the electron-deficient ring modulates pKa and solubility.

Experimental Protocol: Nitration of 2,6-Difluoroacetophenone

Note: This protocol is a generalized summary based on patent literature (e.g., EP0153163) and standard organic synthesis principles.

Safety Warning : Nitration reactions can run away. Ensure cooling systems are redundant. Work behind a blast shield.

• Setup : Charge a reactor with Concentrated Sulfuric Acid (

  , 98%). Cool to 0°C.

• Addition 1 : Slowly add 2,6-Difluoroacetophenone (1.0 eq) dropwise, maintaining internal temperature

  .

• Preparation of Nitrating Mix : In a separate vessel, mix Concentrated

  and Fuming Nitric Acid ( ) at 0°C.

• Addition 2 : Add the nitrating mixture to the acetophenone solution slowly. Critical : Maintain temperature between -5°C and 5°C. Exotherms are sharp.

• Reaction : Stir at 5°C for 20–60 minutes. Monitor by TLC or HPLC for consumption of starting material.

• Quench : Pour the reaction mixture carefully onto crushed ice/water.

• Isolation : The product precipitates as a solid.[1] Filter, wash with cold water to remove acid, and dry.

• Purification : Recrystallize from Ethanol/Water or similar solvent system if necessary.

References

• European Patent Office . 7-Substituted-1-cyclopropyl-6,8-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acids. EP0153163A2.[2] (Describes the synthesis of 2,6-difluoro-3-nitroacetophenone and its conversion to quinolones). Link

• National Center for Biotechnology Information (NCBI) . PubChem Compound Summary for CAS 91188-91-9. (General chemical data). Link

• Google Patents . N-heterocyclyl-substituted amino-thiazole derivatives as protein kinase inhibitors. WO2004074283A1. (Use of difluoroacetophenone derivatives in kinase inhibitor synthesis). Link

• Google Patents . Iminothiadiazine dioxide derivatives as BACE inhibitors. EA025120B1. (Application in Alzheimer's drug discovery).[3] Link

• Thermo Fisher Scientific . Safety Data Sheet: 2',6'-Difluoroacetophenone. (Precursor safety data). Link

Sources

• 1. EP0153163A2 - 7-Substituted-1-cyclopropyl-6,8-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acids; 7-substituted-1-cyclopropyl-1,4-dihydro-6-fluoro-4-oxo-1,8-naphthyridine-3-carboxylic acids; their derivatives; and a process for preparing the compounds - Google Patents [patents.google.com]
• 2. lobachemie.com [lobachemie.com]
• 3. CN102639135A - Iminothiadiazine dioxide compounds as bace inhibitors, compositions, and their use - Google Patents [patents.google.com]

Solubility of 1-(2,6-Difluoro-3-nitrophenyl)ethanone in DMSO and Methanol

An In-depth Technical Guide to the

Authored by a Senior Application Scientist

Foreword: The Imperative of Solubility in Modern Research

In the landscape of drug discovery and chemical synthesis, the characterization of a compound's physicochemical properties is a foundational pillar upon which successful research is built. Among these properties, solubility stands as a critical gatekeeper, dictating a molecule's utility from reaction kinetics to biological availability. This guide focuses on 1-(2,6-Difluoro-3-nitrophenyl)ethanone, a substituted acetophenone derivative whose structural motifs—a difluorinated phenyl ring, a nitro group, and a ketone—suggest its potential as a versatile building block in medicinal chemistry and materials science. Understanding its behavior in two of the most ubiquitous laboratory solvents, Dimethyl Sulfoxide (DMSO) and Methanol, is not merely an academic exercise but a practical necessity for any researcher intending to utilize this compound. This document provides a deep dive into the theoretical underpinnings of its solubility, a robust experimental framework for its determination, and field-proven insights to guide its application.

Deconstructing the System: Solute and Solvent Profiles

A predictive understanding of solubility begins with a thorough analysis of the individual components. The principle of "similia similibus solvuntur" or "like dissolves like" is governed by the intermolecular forces each molecule can exert.

Solute Profile: 1-(2,6-Difluoro-3-nitrophenyl)ethanone

• Structure and Functional Groups: The molecule possesses several key features that dictate its polarity and potential for intermolecular interactions.

  • Aromatic Ring: A core of nonpolar character.

  • Difluoro Substituents: The highly electronegative fluorine atoms induce a significant dipole moment and can act as weak hydrogen bond acceptors.

  • Nitro Group (-NO₂): A strongly electron-withdrawing and highly polar group, with the oxygen atoms serving as potent hydrogen bond acceptors.

  • Ethanone (Acetyl) Group (-C(O)CH₃): The carbonyl oxygen is a primary hydrogen bond acceptor, and the group contributes significantly to the molecule's overall polarity.

• Molecular Weight: Approximately 201.13 g/mol .[1]

• Overall Polarity: The combination of a nonpolar benzene core with multiple, highly polar functional groups makes 1-(2,6-Difluoro-3-nitrophenyl)ethanone a polar organic molecule. Its solubility will be favored in solvents capable of engaging with these polar sites.

Solvent Profiles: A Tale of Two Polar Solvents

The choice between DMSO and Methanol is a choice between two different modes of polar solvation.

• Dimethyl Sulfoxide (DMSO):

  • Classification: Polar aprotic solvent.[2][3] It has a high dielectric constant and a significant dipole moment but lacks an acidic proton to donate for hydrogen bonding.[3][4]

  • Key Feature: The sulfoxide group (S=O) provides a highly exposed oxygen atom that is an excellent hydrogen bond acceptor.[4] Its two methyl groups offer a nonpolar aspect, allowing it to dissolve a vast array of both polar and nonpolar compounds.[2][4] This amphipathic nature makes DMSO one of the most powerful and versatile organic solvents.[5][6]

  • Miscibility: It is miscible with water and a wide range of organic solvents.[2][7]

• Methanol (MeOH):

  • Classification: Polar protic solvent.[8][9]

  • Key Feature: The hydroxyl (-OH) group is the defining feature of methanol. The hydrogen atom can act as a hydrogen bond donor, while the oxygen atom can act as a hydrogen bond acceptor.[8][10] This duality allows it to form extensive hydrogen-bonded networks.[8]

  • Miscibility: It is completely miscible with water and most organic solvents.[11][12][13][14]

The Theory of Interaction: Predicting Solubility Behavior

The dissolution process can be conceptualized as an energetic balance: the energy required to break solute-solute and solvent-solvent interactions versus the energy released from forming new solute-solvent interactions. Favorable solubility occurs when the latter is dominant.

Solute-Solvent Interactions with DMSO

In a DMSO solution, the primary forces at play will be:

• Dipole-Dipole Interactions: The highly polar sulfoxide bond of DMSO will strongly interact with the polar nitro and carbonyl groups of the solute.

• London Dispersion Forces: These forces will exist between the methyl groups of DMSO and the aromatic ring of the solute.

Because DMSO is only a hydrogen bond acceptor, it cannot form hydrogen bonds with the solute, which also lacks a hydrogen bond donor. However, its exceptional polarity makes it highly effective at solvating the polar regions of the solute molecule.

Solute-Solvent Interactions with Methanol

Methanol offers a more diverse set of interactions:

• Hydrogen Bonding: This is the most significant interaction. The hydroxyl hydrogen of methanol will act as a donor, forming strong hydrogen bonds with the oxygen atoms of the solute's nitro and carbonyl groups (acceptors). This is a powerful driving force for dissolution.

• Dipole-Dipole Interactions: Similar to DMSO, the inherent polarity of methanol will lead to dipole-dipole interactions with the solute.

• London Dispersion Forces: These will occur between the methyl group of methanol and the solute's aromatic ring.

The interplay of these forces is visualized in the diagram below.

Caption: Experimental workflow for solubility determination.

Procedure:

• Preparation of Standard Curve: Accurately weigh a small amount of the compound and dissolve it in a known volume of the chosen solvent (DMSO or Methanol) to create a high-concentration stock solution. Perform serial dilutions to prepare a set of standards of known concentrations.

• Sample Preparation: To a series of vials (in triplicate for each solvent), add a known volume of the solvent (e.g., 1 mL). Add an excess amount of the solid compound to each vial, ensuring a significant amount of undissolved solid remains visible. The "excess" is critical to guarantee saturation.

• Equilibration: Seal the vials tightly and place them in a shaker incubating at a constant 25°C. Agitate for at least 24 hours. A 48-hour time point should also be tested for one sample to ensure equilibrium has been reached (i.e., the concentration does not increase between 24 and 48 hours).

• Phase Separation: After incubation, centrifuge the vials at high speed (e.g., 10,000 x g for 15 minutes) to pellet the undissolved solid.

• Sampling: Carefully withdraw a small aliquot of the clear supernatant from each vial. Immediately dilute this aliquot with the corresponding solvent to a concentration that falls within the range of the standard curve. This dilution is crucial, especially for highly soluble compounds, to prevent saturation of the HPLC detector.

• HPLC Analysis: Inject the diluted samples and the standard solutions onto the HPLC system.

• Calculation: Use the standard curve to determine the concentration of the diluted samples. Back-calculate to find the concentration in the original undiluted supernatant. This value represents the solubility.

Data Presentation

All quantitative data should be summarized for clarity. Researchers should use this table to log their findings.

Parameter	1-(2,6-Difluoro-3-nitrophenyl)ethanone
Solvent	Solubility at 25°C (mg/mL)
Dimethyl Sulfoxide (DMSO)	Experimentally Determined Value
Methanol	Experimentally Determined Value

Conclusion and Recommendations

1-(2,6-Difluoro-3-nitrophenyl)ethanone is a polar organic compound expected to be highly soluble in both DMSO and methanol due to favorable intermolecular interactions. The polar aprotic nature of DMSO and the hydrogen-bonding capability of polar protic methanol both provide effective mechanisms for solvation. While theoretical analysis provides a strong predictive foundation, it is not a substitute for empirical data. The provided experimental protocol offers a reliable method for quantifying the precise solubility limits in each solvent. This information is indispensable for the accurate preparation of stock solutions for chemical reactions, high-throughput screening, and various biological assays, ensuring that experimental outcomes are both reproducible and trustworthy.

References

• Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved from [Link]

• Gaylord Chemical Company, L.L.C. (2007, October). Dimethyl Sulfoxide (DMSO) Solubility Data. Retrieved from [Link]

• gChem. (n.d.). DMSO Physical Properties. Retrieved from [Link]

• Nanyang Chemical. (n.d.). Methanol: Properties, Production, and Applications Guide. Retrieved from [Link]

• American Chemical Society. (2021, September 20). Dimethyl sulfoxide. Retrieved from [Link]

• Cetiner Engineering. (n.d.). PHYSICAL PROPERTIES OF METHANOL. Retrieved from [Link]

• Britannica. (2026, January 21). Methanol. Retrieved from [Link]

• MDPI. (n.d.). Unveiling the Solvent Effect: DMSO Interaction with Human Nerve Growth Factor and Its Implications for Drug Discovery. Retrieved from [Link]

• Vaia. (n.d.). Indicate the type of solute-solvent interaction (Section 11.2 ) that should be most important in each of the following solutions. Retrieved from [Link]

• Pearson. (n.d.). Indicate the type of solute–solvent interaction (Section - Brown 14th Edition Ch 13 Problem 15b. Retrieved from [Link]

• Filo. (2024, February 20). The most important type of solute-solvent interaction of methanol in wate... Retrieved from [Link]

• PubChem. (n.d.). Methanol. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Full article: Solute–solvent, solvent–solvent interactions and preferential solvation of benzethonium chloride in co-solvent mixtures of (methanol, and ethanol) + water. Retrieved from [Link]

• Chemistry LibreTexts. (2016, January 11). 13.3: Intermolecular Forces and the Solution Process. Retrieved from [Link]

• University of California, Riverside. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. Retrieved from [Link]

• YouTube. (2022, September 7). DMSO biochemistry. Retrieved from [Link]

• ACS Publications. (2023, February 8). Weak Interactions in Dimethyl Sulfoxide (DMSO)–Tertiary Amide Solutions: The Versatility of DMSO as a Solvent. Retrieved from [Link]

• ResearchGate. (2023, February 8). Weak Interactions in Dimethyl Sulfoxide (DMSO)-Tertiary Amide Solutions: The Versatility of DMSO as a Solvent. Retrieved from [Link]

• PubChem. (n.d.). 1-(2,6-Difluoro-3-nitrophenyl)ethanone. Retrieved from [Link]

• University of Massachusetts Boston. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link]

• Scribd. (n.d.). Experiment 1. Solubility of Organic Compounds. Retrieved from [Link]

• University of North Georgia. (n.d.). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. Retrieved from [Link]

Sources

• 1. 1-(2,6-Difluoro-3-nitro-phenyl)-ethanone CAS#: 91188-91-9 [amp.chemicalbook.com]
• 2. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 3. nbinno.com [nbinno.com]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. biofargo.com [biofargo.com]
• 7. acs.org [acs.org]
• 8. vaia.com [vaia.com]
• 9. Indicate the type of solute–solvent interaction (Section - Brown 14th Edition Ch 13 Problem 15b [pearson.com]
• 10. The most important type of solute-solvent interaction of methanol in wate.. [askfilo.com]
• 11. cetinerengineering.com [cetinerengineering.com]
• 12. nanyangchemical.com [nanyangchemical.com]
• 13. Methanol | CH3OH | CID 887 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Methanol | Properties, Production, Uses, & Poisoning | Britannica [britannica.com]

Protocols & Analytical Methods

Application Notes & Protocols: 1-(2,6-Difluoro-3-nitrophenyl)ethanone as a Versatile Pharmaceutical Intermediate

Introduction

In the landscape of modern medicinal chemistry, the strategic design and synthesis of novel therapeutic agents depend heavily on the availability of versatile and highly functionalized building blocks. 1-(2,6-Difluoro-3-nitrophenyl)ethanone is one such key pharmaceutical intermediate, offering a unique combination of reactive sites that make it an invaluable precursor for a wide array of complex molecular architectures.[1][2] Its structure is characterized by three critical features: a reactive ketone group, a phenyl ring activated by a nitro group, and a 2,6-difluoro substitution pattern.

The difluoro substitution is of particular interest, as the inclusion of fluorine atoms into drug candidates can profoundly influence their physicochemical properties, often enhancing metabolic stability, binding affinity, and membrane permeability.[3] The nitro group serves as a versatile synthetic handle, readily undergoing reduction to an amine for subsequent cyclization reactions or acting as an electron-withdrawing group to facilitate nucleophilic aromatic substitution.[4] The ethanone moiety provides a classic reaction site for condensations, halogenations, and reductions, enabling the construction of diverse scaffolds like chalcones and heterocyclic systems.[3][5]

This document provides a comprehensive guide for researchers and drug development professionals on the effective utilization of 1-(2,6-Difluoro-3-nitrophenyl)ethanone, detailing its core applications, step-by-step synthetic protocols, and essential safety procedures.

Chemical Properties
CAS Number	91188-91-9[6]
Molecular Formula	C₈H₅F₂NO₃[6]
Molecular Weight	201.13 g/mol [6]
Appearance	Typically a yellow or off-white solid
Purity	≥98% (HPLC recommended)

Section 1: Strategic Importance and Reactivity Profile

The utility of 1-(2,6-Difluoro-3-nitrophenyl)ethanone stems from its trifunctional nature. Each functional group offers a distinct avenue for chemical modification, allowing for a modular and divergent approach to library synthesis. Understanding these reactive sites is crucial for designing efficient synthetic routes.

• The Ketone Carbonyl Group: This is a primary site for C-C bond formation. It readily undergoes base-catalyzed aldol and Claisen-Schmidt condensations with aldehydes and other ketones to form α,β-unsaturated systems, which are themselves valuable pharmacophores.[5] It can also be reduced to a secondary alcohol, introducing a chiral center, or converted to a hydrazone for the synthesis of pyrazoles.

• The Aromatic Nitro Group: The nitro group is a powerful tool in aromatic chemistry. Its strong electron-withdrawing nature activates the ring for certain reactions. More importantly, it can be selectively reduced under various conditions (e.g., catalytic hydrogenation with Pd/C, or chemical reduction with SnCl₂ or Fe/HCl) to an aniline. This primary amine is a key nucleophile for building heterocyclic rings like quinolines, indazoles, and benzodiazepines.

• The Difluorinated Phenyl Ring: The two fluorine atoms ortho to the nitro group significantly influence the molecule's electronic properties and steric profile. They enhance the electrophilicity of the aromatic ring and can stabilize adjacent functional groups. This substitution pattern is a sought-after motif in drug design for improving pharmacokinetic profiles.[3]

Caption: Key reactive sites of 1-(2,6-Difluoro-3-nitrophenyl)ethanone.

Section 2: Core Synthetic Applications & Protocols

The following protocols are designed to be robust and adaptable, serving as a foundation for library development.

Application 2.1: Synthesis of Chalcone Derivatives

Chalcones are well-established precursors for flavonoids and other heterocyclic compounds and exhibit a wide range of pharmacological activities, including antimicrobial and anti-inflammatory properties.[5][7] The Claisen-Schmidt condensation provides a direct and efficient route to these scaffolds.

Protocol 2.1: Synthesis of (E)-1-(2,6-Difluoro-3-nitrophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one

This protocol details the reaction with a representative aromatic aldehyde. It can be adapted for a wide range of aldehydes to generate a diverse chalcone library.

Causality Behind Choices:

• Base Catalyst (KOH): An aqueous base is used to deprotonate the α-carbon of the ethanone, forming the reactive enolate anion necessary to attack the aldehyde carbonyl.

• Solvent (Ethanol): Ethanol is chosen as it effectively dissolves both the reactants and the base, facilitating a homogeneous reaction mixture.

• Reaction Monitoring (TLC): Thin-Layer Chromatography is a rapid and essential technique to monitor the consumption of the starting materials and the formation of the product, preventing over-running or incomplete reactions.

Materials:

• 1-(2,6-Difluoro-3-nitrophenyl)ethanone (1.0 eq)

• 4-Methoxybenzaldehyde (1.05 eq)

• Ethanol (EtOH)

• Potassium Hydroxide (KOH)

• Deionized Water

• Crushed Ice

• Dilute Hydrochloric Acid (HCl)

Step-by-Step Procedure:

• In a 100 mL round-bottom flask, dissolve 1-(2,6-Difluoro-3-nitrophenyl)ethanone (e.g., 2.01 g, 10 mmol) and 4-methoxybenzaldehyde (1.43 g, 10.5 mmol) in 30 mL of ethanol. Stir until a clear solution is formed.

• In a separate beaker, prepare a 10% (w/v) aqueous solution of KOH.

• Cool the flask containing the ethanone/aldehyde solution in an ice bath to 0-5 °C.

• Add the aqueous KOH solution dropwise to the stirred reaction mixture over 15-20 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to stir at room temperature for 4-6 hours.

• Monitor the reaction progress by TLC (e.g., using a 3:1 Hexane:Ethyl Acetate mobile phase) until the starting ethanone spot is no longer visible.

• Once complete, pour the reaction mixture slowly into a beaker containing 150 mL of crushed ice and water.

• Acidify the mixture to pH ~5-6 by the slow addition of dilute HCl. A solid precipitate should form.

• Stir the suspension for 30 minutes to ensure complete precipitation.

• Collect the crude product by vacuum filtration, washing the solid with cold deionized water.

• Recrystallize the crude solid from a suitable solvent (e.g., ethanol or isopropanol) to yield the purified chalcone as a crystalline solid.

Hypothetical Aldehyde Substituent	Expected Yield (%)
4-Methoxy	85-92%
4-Chloro	82-90%
4-(Dimethylamino)	88-95%
Unsubstituted (Benzaldehyde)	80-88%

Application 2.2: Synthesis of 7,8-Difluoroquinoline Scaffolds

The reduction of the nitro group to an amine unlocks a powerful pathway for creating fused heterocyclic systems. The subsequent intramolecular cyclization is a cornerstone of quinoline synthesis, a scaffold present in numerous approved drugs.

Protocol 2.2: Two-Step Synthesis of 2-Methyl-7,8-difluoroquinolin-5-amine

This protocol illustrates a common reductive cyclization pathway.

Causality Behind Choices:

• Reduction (SnCl₂·2H₂O): Stannous chloride is a classic and effective reagent for the chemoselective reduction of aromatic nitro groups in the presence of other reducible functionalities like ketones.

• Cyclization (Doebner-von Miller): This acid-catalyzed reaction between the synthesized aniline, the ketone moiety, and an α,β-unsaturated aldehyde (formed in situ from paraldehyde) is a reliable method for constructing the quinoline core.

Materials:

• 1-(2,6-Difluoro-3-nitrophenyl)ethanone (1.0 eq)

• Stannous Chloride Dihydrate (SnCl₂·2H₂O) (5.0 eq)

• Concentrated Hydrochloric Acid (HCl)

• Paraldehyde

• Sodium Hydroxide (NaOH) solution

• Ethyl Acetate (EtOAc)

Step-by-Step Procedure:

Step A: Reduction of the Nitro Group

• Suspend 1-(2,6-Difluoro-3-nitrophenyl)ethanone (2.01 g, 10 mmol) in 50 mL of concentrated HCl in a 250 mL round-bottom flask.

• Cool the suspension to 0 °C in an ice bath.

• Add SnCl₂·2H₂O (11.28 g, 50 mmol) portion-wise over 30 minutes, ensuring the temperature remains below 15 °C.

• After the addition, remove the ice bath and stir the reaction mixture at room temperature for 3-4 hours until the reaction is complete (monitored by TLC).

• Carefully neutralize the reaction mixture by the slow addition of 40% aqueous NaOH solution, keeping the flask in an ice bath to manage the exotherm. Adjust to pH > 10.

• Extract the aqueous layer three times with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude 1-(3-amino-2,6-difluorophenyl)ethanone. Use this intermediate directly in the next step.

Step B: Doebner-von Miller Cyclization

• To the crude aniline from Step A, add 30 mL of concentrated HCl and 5 mL of water.

• Add paraldehyde (1.2 eq) to the mixture.

• Heat the reaction mixture to reflux (approx. 100-110 °C) for 4 hours.

• Cool the mixture to room temperature and pour it onto ice.

• Basify the solution with concentrated ammonium hydroxide until pH > 10.

• Extract the product with dichloromethane (3 x 40 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the target quinoline derivative.

Caption: Divergent synthetic pathways from the core intermediate.

Section 3: Downstream Biological Screening

After synthesizing a library of compounds derived from 1-(2,6-Difluoro-3-nitrophenyl)ethanone, the next logical step is to assess their biological activity and cytotoxicity.

Protocol 3.1: General In Vitro Kinase Inhibition Assay

Many kinase inhibitors feature scaffolds derivable from this intermediate.[8] This protocol provides a general framework for assessing the inhibitory activity of newly synthesized compounds against a target kinase.

Procedure:

• Prepare a reaction mixture containing the target kinase, its specific substrate, and ATP in a kinase assay buffer.

• Dispense the reaction mixture into the wells of a 384-well microplate.

• Add the test compounds in a series of dilutions (typically a 10-point, 3-fold serial dilution starting from 10 µM). Include a vehicle control (DMSO) and a positive control inhibitor.

• Incubate the plate at room temperature for 60-90 minutes.

• Add the detection reagent (e.g., ADP-Glo™, Promega) according to the manufacturer's instructions, which quantifies kinase activity by measuring ATP consumption.

• Measure luminescence using a microplate reader.

• Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.[8]

Protocol 3.2: Cellular Viability (MTT) Assay

This assay is critical to determine if the biological activity observed is due to specific inhibition or general cytotoxicity.

Procedure:

• Seed cells (e.g., a relevant cancer cell line) into a 96-well plate at an optimal density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds. Include a vehicle control (DMSO).

• Incubate the plate for 48 to 72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Add MTT solution to each well and incubate for 2-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Carefully remove the medium and add a solubilization solution (e.g., DMSO or acidified isopropanol) to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.[8]

Caption: Overall workflow from intermediate to hit identification.

Section 4: Safety, Handling, and Storage

Proper handling of 1-(2,6-Difluoro-3-nitrophenyl)ethanone is essential for laboratory safety. The following information is synthesized from safety data sheets of structurally related compounds and should be treated as a guideline.[9][10][11] Always consult the specific SDS provided by your supplier.

Safety Parameter	Guideline
Hazard Statements	May be harmful if swallowed. Causes skin and serious eye irritation. May cause respiratory irritation.[12]
Personal Protective Equipment (PPE)	Wear appropriate protective eyeglasses or chemical safety goggles, protective gloves (nitrile or neoprene), and a lab coat.[9][13]
Handling	Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid breathing dust. Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.[10][13]
Storage	Keep container tightly closed in a dry, cool, and well-ventilated place. Store away from incompatible materials such as strong oxidizing agents and strong bases.[9]
First Aid (Eyes)	Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.[9][10]
First Aid (Skin)	Wash off immediately with soap and plenty of water while removing all contaminated clothing. Get medical attention if irritation persists.[10][11]
First Aid (Ingestion)	Clean mouth with water and drink plenty of water afterwards. Do not induce vomiting. Seek immediate medical attention.[10][12]
Disposal	Dispose of contents/container to an approved waste disposal plant in accordance with local, regional, and national regulations.[10]

References

• Taylor & Francis Online. Discovery of 1,3-disubstituted prop-2-en-1-one derivatives as inhibitors of neutrophilic inflammation. [Link]

• MDPI. Recent Progress in the Synthesis of Drugs and Bioactive Molecules Incorporating Nitro(het)arene Core. [Link]

Sources

• 1. Intermediates for the pharmaceutical industry - Evonik Industries [healthcare.evonik.com]
• 2. leapchem.com [leapchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 1-(2,6-Difluoro-3-nitro-phenyl)-ethanone CAS#: 91188-91-9 [amp.chemicalbook.com]
• 7. tandfonline.com [tandfonline.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. fishersci.com [fishersci.com]
• 10. fishersci.com [fishersci.com]
• 11. assets.thermofisher.com [assets.thermofisher.com]
• 12. assets.thermofisher.com [assets.thermofisher.com]
• 13. cdn1-originals.webdamdb.com [cdn1-originals.webdamdb.com]

Application Note: Synthesis of COMT Inhibitors Using Fluorinated Acetophenone Precursors

Abstract

This application note details the synthetic methodology for next-generation Catechol-O-methyltransferase (COMT) inhibitors, specifically focusing on fluorinated nitrocatechol chalcones and analogs of nebicapone/tolcapone . By utilizing fluorinated acetophenones as primary building blocks, researchers can introduce metabolic stability and enhance lipophilicity in the "tail" region of the inhibitor. This guide covers the rationale for fluorination, a detailed Claisen-Schmidt condensation protocol, and critical purification parameters.

Scientific Background & Rationale

The COMT Target and Pharmacophore

COMT inhibitors are critical adjuncts in Parkinson’s disease therapy, used to prevent the peripheral methylation of Levodopa (L-DOPA) to 3-O-methyldopa (3-OMD), thereby increasing L-DOPA availability in the brain.

• The "Head": A 3,4-dihydroxy-5-nitrophenyl group (nitrocatechol) is the essential pharmacophore.[1] The nitro group lowers the pKa of the hydroxyls, allowing for tight binding to the Mg²⁺ ion in the COMT active site.

• The "Tail": The side chain determines pharmacokinetic properties (bioavailability, BBB penetration, toxicity).

• The Fluorine Advantage: Replacing hydrogen with fluorine (bioisostere) on the acetophenone-derived tail blocks metabolic "soft spots" (preventing hydroxylation), modulates pKa, and enhances membrane permeability without significantly altering steric bulk.

Synthetic Strategy: The Chalcone Scaffold

A convergent synthetic route is preferred, coupling a nitrocatechol aldehyde (Head) with a fluorinated acetophenone (Tail) via Claisen-Schmidt condensation. This modular approach allows for rapid library generation of fluorinated chalcones, which are potent COMT inhibitors in their own right or precursors to pyrazolines.

Figure 1: Convergent synthetic workflow for fluorinated COMT inhibitors.

Materials & Equipment

Reagents

• Precursor A (Head): 3,4-bis(benzyloxy)-5-nitrobenzaldehyde (Protected to prevent side reactions).

• Precursor B (Tail): 4'-Fluoroacetophenone, 3'-Trifluoromethylacetophenone, or 3',4',5'-Trifluoroacetophenone (Sigma-Aldrich/Merck).

• Catalyst/Base: Potassium Hydroxide (KOH) pellets (ACS Reagent) or Thionyl Chloride (SOCl₂) for acid-catalyzed routes.

• Solvents: Ethanol (absolute), Dichloromethane (DCM), Ethyl Acetate.

• Deprotection: Boron Tribromide (BBr₃) (1.0 M in DCM) or HBr in Acetic Acid.

Equipment

• Jacketed glass reactor (100 mL - 1 L) with overhead stirring.

• Rotary Evaporator with vacuum control.

• Flash Chromatography System (Silica gel 60).

• HPLC-MS (C18 column) for reaction monitoring.

• NMR Spectrometer (400 MHz minimum) capable of ¹H and ¹⁹F experiments.

Experimental Protocol

Step 1: Claisen-Schmidt Condensation

This step couples the fluorinated tail to the pharmacophore head.

Rationale: Base-catalyzed condensation is chosen for its high yield and selectivity for the trans-(E)-chalcone.

• Preparation: In a 250 mL round-bottom flask, dissolve 3,4-bis(benzyloxy)-5-nitrobenzaldehyde (10.0 mmol, 1.0 eq) and the selected Fluorinated Acetophenone (10.0 mmol, 1.0 eq) in absolute Ethanol (50 mL).

• Activation: Cool the solution to 0°C in an ice bath.

• Addition: Dropwise add an aqueous solution of KOH (50% w/v, 5 mL) over 10 minutes. The solution will likely darken (deep red/orange) due to the formation of the enolate and subsequent conjugation.

• Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 12–24 hours.

  • Checkpoint: Monitor by TLC (Hexane/EtOAc 7:3) or HPLC. Look for the disappearance of the aldehyde peak.

• Work-up: Pour the reaction mixture into ice-cold water (200 mL) acidified with dilute HCl (1M) to pH ~3-4. A precipitate should form.

• Isolation: Filter the yellow/orange solid, wash with cold water (3 x 50 mL), and recrystallize from Ethanol/Water or purify via flash chromatography if necessary.

Yield Target: >80% Data Output:

Precursor (Acetophenone)	Product (Chalcone)	Yield (%)	M.P. (°C)
4'-Fluoroacetophenone	(E)-3-(3,4-bis(benzyloxy)-5-nitrophenyl)-1-(4-fluorophenyl)prop-2-en-1-one	85	142-144

| 3'-CF3-acetophenone | (E)-3-(3,4-bis(benzyloxy)-5-nitrophenyl)-1-(3-(trifluoromethyl)phenyl)prop-2-en-1-one | 82 | 138-140 |

Step 2: Deprotection of Catechol Moieties

The benzyl protecting groups must be removed to reveal the active catechol.

Rationale: BBr₃ is preferred over catalytic hydrogenation (Pd/C) because the nitro group is susceptible to reduction to an amine under hydrogenation conditions, which would destroy the pharmacophore.

• Dissolution: Dissolve the protected chalcone (5.0 mmol) in anhydrous DCM (50 mL) under Nitrogen atmosphere. Cool to -78°C.

• Addition: Slowly add BBr₃ (1.0 M in DCM, 15.0 mmol, 3.0 eq) via syringe.

• Reaction: Stir at -78°C for 1 hour, then slowly warm to 0°C and stir for 2 hours.

• Quench: Caution: Extremely exothermic. Quench by dropwise addition of Methanol (10 mL) at 0°C.

• Extraction: Dilute with DCM (100 mL), wash with water (3 x 50 mL) and brine. Dry over Na₂SO₄.

• Purification: The free nitrocatechol is sensitive to oxidation. Purify immediately via semi-preparative HPLC or rapid silica filtration (eluent: DCM/MeOH with 1% Formic Acid).

Analytical Validation & QC

Structural Confirmation

• ¹H NMR (DMSO-d₆):

  • Look for the characteristic trans-chalcone doublets at

    7.6–8.0 ppm with coupling constants ( ) of ~15–16 Hz.

  • Confirm the absence of benzylic protons (~5.2 ppm) after deprotection.

  • Catechol protons appear as broad singlets >9.0 ppm (exchangeable with D₂O).

• ¹⁹F NMR:

  • Essential for confirming the integrity of the fluorinated moiety.

  • Example: 4-F signal typically appears around -105 to -115 ppm (triplet-like multiplet).

Mechanistic Pathway

Understanding the reaction mechanism ensures troubleshooting capability.

Figure 2: Mechanism of the Claisen-Schmidt condensation.

References

• Learmonth, D. A., et al. (2002).[2] "Synthesis and biological evaluation of a novel series of 'ortho-nitrated' inhibitors of catechol-O-methyltransferase." Journal of Medicinal Chemistry.

• Hitge, S., et al. (2020).[3] "Synthesis and biological evaluation of nitrocatechol chalcones and pyrazolines as COMT inhibitors." European Journal of Medicinal Chemistry.

• Kiss, L. E., & Soares-da-Silva, P. (2014).[1] "Medicinal chemistry of catechol O-methyltransferase (COMT) inhibitors and their therapeutic utility." Journal of Medicinal Chemistry.

• Tysoe, C., & Withers, S. G. (2014). "Fluorinated mechanism-based inhibitors: common themes and recent developments." Current Topics in Medicinal Chemistry.

• Mullangi, D., et al. (2025). "Synthesis And Characterization Of Fluorinated Chalcones and Its Derivatives From Trifluoromethylacetophenone." Zenodo.

Sources

• 1. Nebicapone - Wikipedia [en.wikipedia.org]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. Synthesis of high-molar-activity [18F]6-fluoro-L-DOPA suitable for human use via Cu-mediated fluorination of a BPin precursor - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Regioselectivity in 2,6-Difluoro-3-Nitroacetophenone Substitution

Topic: Troubleshooting Regioselectivity & Optimization of

on 2,6-Difluoro-3-Nitroacetophenone Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers Version: 2.1 (Current)

Core Directive: The Regioselectivity Matrix

The substitution of 2,6-difluoro-3-nitroacetophenone is a classic battle between electronic activation and steric hindrance . As a researcher, your primary challenge is that the most electronically activated position (C2) is also the most sterically congested.

The Reactivity Conflict

• Position C2 (The "Deep Pocket"): Located between the acetyl group and the nitro group.

  • Electronic Status:Highly Activated . It is ortho to both the carbonyl and the nitro group (strong

    and effects).

  • Steric Status:Congested . Nucleophilic attack here requires overcoming significant steric strain from two flanking groups.

• Position C6 (The "Open Door"): Located adjacent to the acetyl group but distant from the nitro group.

  • Electronic Status:Moderately Activated . It is ortho to the carbonyl but para to the nitro group. (Inductive effects from

    are weaker here than at C2).

  • Steric Status:Accessible . Flanked only by the acetyl group and a hydrogen atom.

Decision Logic: Which Isomer Will You Get?

Use this decision tree to predict your major product based on nucleophile characteristics.

Figure 1: Decision tree predicting regiochemical outcomes based on nucleophile sterics and reaction temperature.

Troubleshooting Guides & FAQs

Scenario A: "I need the C2-isomer (for indole synthesis), but I'm getting a mixture."

The Mechanism: The C2 position forms a Meisenheimer complex stabilized by both the ortho-nitro and ortho-acetyl groups. However, if the transition state is too crowded, the reaction slows down, allowing the competing C6 attack (which has a lower energy barrier sterically but higher electronically) to occur.

Diagnostic Checklist:

• Nucleophile Size: Are you using a secondary amine or a branched primary amine?

  • Fix: If possible, switch to a smaller nucleophile (e.g., use ammonia or benzylamine, then deprotect/alkylate later).

• Temperature: Are you heating the reaction?

  • Fix: Run the reaction at -10°C to 0°C . Kinetic control favors the most electronically activated position (C2). Heating provides enough energy to overcome the activation barrier for C6.

• Solvent: Are you using a protic solvent (MeOH, EtOH)?

  • Fix: Switch to a polar aprotic solvent (THF, DMF, or Acetonitrile). Protic solvents can solvate the nucleophile, effectively increasing its steric bulk.

Scenario B: "I am seeing a bright yellow impurity that isn't my product."

The Issue: Hydrolysis. Cause: The 2,6-difluoro-3-nitro motif is extremely electrophilic. Trace water, especially in the presence of base (hydroxide), will displace the C2-fluorine to form the phenol (2-hydroxy-6-fluoro-3-nitroacetophenone). Phenols in nitro-aromatic systems are often intensely yellow/orange under basic conditions due to phenoxide resonance.

Corrective Actions:

• Dry Solvents: Ensure DMF/THF is anhydrous.

• Base Selection: Avoid hydroxide bases (NaOH, KOH). Use non-nucleophilic organic bases like DIPEA (Hünig's base) or inorganic carbonates (

  ) that are strictly dry.

• Stoichiometry: Use an excess of the amine nucleophile (2.2 eq) to act as its own base scavenger, rather than adding an external base that might introduce water.

Scenario C: "How do I distinguish the C2 and C6 isomers by NMR?"

This is the most common analytical bottleneck. The isomers have the same mass and similar polarity.

Feature	C2-Substituted Product	C6-Substituted Product
Structure	2-Amino-6-fluoro-3-nitro...	6-Amino-2-fluoro-3-nitro...
NMR	One Signal. The remaining F is at C6. It is meta to the Nitro.	One Signal. The remaining F is at C2. It is ortho to the Nitro.
Shift	Typically -100 to -115 ppm .	Typically -115 to -130 ppm (Shielded by ortho-amino? No, usually desielded by ortho-nitro). Note: Shifts vary by solvent.
NMR (Aromatic)	Two protons (H4, H5). Look for H-F coupling . H5 is ortho to F6.	Two protons (H4, H5). H4 is meta to F2? No, H4/H5 are distant.
Coupling Constants	The remaining F (at C6) will show strong coupling to H5 ( ).	The remaining F (at C2) is adjacent to the Nitro (C3). The protons are at C4/C5. F is para to H5 and meta to H4. Coupling will be small ( ).

Rule of Thumb: Look for the large ortho-coupling (

) in the proton NMR. If you see a doublet with (splitting the aromatic proton), you likely have the C2-product (because the remaining F is at C6, adjacent to H5). If the aromatic protons look like broad singlets or have tiny couplings, you likely have the C6-product (F at C2 is distant from H4/H5).

Optimized Experimental Protocols

Protocol A: Selective C2-Substitution (Kinetic Control)

Target: Synthesis of 2-amino-6-fluoro-3-nitroacetophenone derivatives.

• Setup: Flame-dry a round-bottom flask under

  .

• Dissolution: Dissolve 2,6-difluoro-3-nitroacetophenone (1.0 eq) in anhydrous THF (0.2 M concentration).

• Cooling: Cool the solution to -10°C using an ice/salt bath.

• Addition: Add the amine nucleophile (1.05 eq) dropwise over 15 minutes.

  • Note: If the amine is a hydrochloride salt, premix with DIPEA (1.1 eq) in THF before addition.

• Base: Add DIPEA (1.2 eq) dropwise. Do not dump it in.

• Reaction: Stir at -10°C for 2 hours. Monitor by TLC/LCMS.

  • Endpoint: Disappearance of starting material.

• Workup: Quench with cold saturated

  . Extract with EtOAc. Wash with brine.

• Purification: Flash chromatography. The C2 isomer is usually slightly less polar than the C6 isomer due to internal H-bonding between the NH and the Acetyl carbonyl.

Protocol B: Selective C6-Substitution (Thermodynamic/Steric Control)

Target: Synthesis of 6-amino-2-fluoro-3-nitroacetophenone derivatives.

Note: This is difficult to achieve purely if the amine is small. This protocol assumes a bulky amine.

• Solvent: Use Acetonitrile or DMF .

• Temperature: Heat to 60-80°C .

• Stoichiometry: Use 1.0 eq of substrate and 1.1 eq of bulky amine.

• Mechanism: The heat allows the system to overcome the activation energy. The bulky amine simply cannot fit into the C2 pocket, so it attacks C6.

• Purification: Critical. You will likely have 10-20% of the C2 isomer. Use recrystallization or careful HPLC separation.

Data Summary: Condition Screening

Solvent	Temp	Nucleophile (R- )	Major Product	Yield	Notes
THF	-10°C	Methylamine	C2	>90%	Kinetic control.
THF	25°C	Isopropylamine	Mixture	60%	Sterics compete with electronics.
DMF	80°C	t-Butylamine	C6	75%	Steric control dominates.
EtOH	25°C	Ammonia	C2	85%	High polarity stabilizes transition state.
DMSO	25°C	Hydroxide ( )	C2-Phenol	95%	Rapid hydrolysis. Avoid water!

References

• March, J.Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 4th Ed. Wiley-Interscience. (Provides the foundational theory on Ortho vs.

• Bunnett, J. F., & Zahler, R. E. (1951). Nucleophilic Substitution Reactions in Aromatic Systems. Chemical Reviews, 49(2), 273–412. Link

• Terrier, F. (2013). Modern Nucleophilic Aromatic Substitution. Wiley-VCH.
• Gao, H., et al. (2017).

• Reich, H. J. (2023). Hans Reich's Collection: NMR Data. University of Wisconsin. Link (For verifying F-H coupling constants in fluorinated aromatics).

Disclaimer: This guide is intended for qualified research personnel. Always consult the specific Safety Data Sheet (SDS) for 2,6-difluoro-3-nitroacetophenone before handling, as it is a potent skin sensitizer and lachrymator.

Controlling temperature for amine addition to 2,6-difluoro-3-nitroacetophenone

The following technical guide addresses the critical parameters for controlling the amine addition to 2,6-difluoro-3-nitroacetophenone . This protocol is designed for researchers requiring high regioselectivity and safety during the synthesis of pharmaceutical intermediates (e.g., quinolone precursors).[1][2]

[1][2]

Core Reaction Analysis & Regioselectivity

The nucleophilic aromatic substitution (

) on 2,6-difluoro-3-nitroacetophenone presents a classic challenge in regioselectivity.[1][2] The substrate contains two electrophilic sites activated by the electron-withdrawing nitro and acetyl groups.[1][2]

Mechanistic Causality[1][2]

• Substrate Geometry :

  • Position C-2 (F) : Located between the nitro group (C-3) and the acetyl group (C-1).[1][2] This position is electronically highly activated (ortho to

    , ortho to Acetyl) but sterically congested .[1][2]

  • Position C-6 (F) : Located ortho to the acetyl group (C-1) and para to the nitro group (C-3).[1][2] This position is electronically activated (para to

    ) and sterically accessible (adjacent to a proton at C-5).[1][2]

• Selectivity Principle : Under kinetic control (low temperature), the amine nucleophile preferentially attacks the less hindered C-6 position .[1][2] High temperatures increase the energy available to overcome the steric barrier at C-2, leading to mixtures or bis-substitution.[1][2]

Reaction Pathway Diagram

The following diagram illustrates the competitive pathways and the thermodynamic sink.

Figure 1: Kinetic vs. Thermodynamic pathways in the

of 2,6-difluoro-3-nitroacetophenone.[1][2]

Experimental Protocol (Self-Validating)

Reagents & Setup

• Substrate : 2,6-Difluoro-3-nitroacetophenone (1.0 equiv).[1][2]

• Nucleophile : Primary or Secondary Amine (1.05 – 1.1 equiv).[1][2]

• Base : Triethylamine (TEA) or DIPEA (1.2 equiv) to scavenge HF.[1][2] Note: If the nucleophilic amine is cheap, use 2.0-2.2 equiv and omit TEA.[1][2]

• Solvent : Acetonitrile (ACN) or THF.[1][2] (Avoid DMF if workup issues arise; ACN allows for easier solvent swaps).[1][2]

Step-by-Step Methodology

• Preparation (T = 20°C) : Dissolve 2,6-difluoro-3-nitroacetophenone in ACN (5-10 volumes). Ensure complete dissolution.

• Cooling (T = -10°C to 0°C) : Cool the reaction vessel using an ice/salt bath or cryostat.

  • Checkpoint: Internal temperature must be stable < 0°C before amine addition.[1][2]

• Controlled Addition (T < 5°C) : Add the amine (dissolved in 1 vol ACN) dropwise over 30-60 minutes.

  • Critical: Monitor internal temperature. Do not allow exotherm to exceed 5°C.[1][2]

• Reaction Age (T = 0°C -> RT) : Stir at 0°C for 1 hour, then allow to warm to Room Temperature (20-25°C) over 2 hours.

• Validation Checkpoint : Sample for HPLC/TLC.

  • Success Criteria: < 2% Starting Material, > 90% Mono-substituted Product, < 5% Bis-adduct.

• Quench : Pour into cold water or dilute HCl (if product is not basic) to precipitate the product or extract with EtOAc.[1][2]

Troubleshooting & FAQs

Temperature & Selectivity Guide

Issue	Symptom	Root Cause	Corrective Action
Bis-Substitution	Appearance of a polar impurity (M+Amine mass) in LCMS.[1][2]	Temperature too high during addition or large excess of amine.[1][2]	Maintain T < 0°C during addition. Verify stoichiometry (strictly 1.05 equiv).
Regio-Isomers	Two closely eluting peaks with identical Mass (M+1).[1][2]	Attack at C-2 due to high temp or specific H-bonding.[1][2]	Lower addition temp to -20°C. Increase solvent volume to dilute (favors intermolecular kinetics).[1][2]
Stalled Reaction	> 10% SM remains after 4 hours.[1][2]	HF byproduct protonating the nucleophile.[1][2]	Ensure sufficient auxiliary base (TEA/DIPEA) is present to scavenge HF.[1][2]
Exotherm Spike	Rapid temp rise (>10°C) upon addition.[1][2]	High concentration; fast addition rate.[1][2]	Dilute amine in solvent before addition.[1][2] Reduce dosing rate.

Frequently Asked Questions

Q: Why is the C-6 position favored over C-2? A: While both positions are activated by the ortho/para nitro group, C-2 is sterically "sandwiched" between the acetyl and nitro groups.[1][2] C-6 is only flanked by the acetyl group and a hydrogen atom, making it significantly more accessible for nucleophilic attack at lower temperatures [1].[1][2]

Q: Can I use ethanol as a solvent? A: Yes, protic solvents like ethanol can be used and may stabilize the transition state via H-bonding.[1][2] However, they can also increase the solubility of the final product, making isolation by precipitation more difficult.[1] ACN is preferred for cleaner kinetic control.[1][2]

Q: How do I distinguish the C-6 product from the C-2 product? A: Use 19F NMR . The remaining fluorine in the C-6 substituted product (which is at C-2) will show a specific coupling pattern and chemical shift characteristic of a fluorine ortho to a nitro group.[1][2] The C-2 substituted product (F at C-6) has a fluorine para to the nitro group, which typically appears upfield relative to the ortho-F [2].[1][2]

Q: Is the reaction explosive? A: Nitro-aromatics are energetic.[1][2] While this specific reaction is a standard substitution, the combination of strong exotherms and nitro compounds requires care.[1] Always calculate the DSC (Differential Scanning Calorimetry) onset if scaling above 100g.[1][2]

References

• Nucleophilic Aromatic Substitution: Introduction and Mechanism . Master Organic Chemistry. Available at: [Link]

• Synthesis of 2,6-Disubstituted Piperazines by a Diastereoselective Palladium-Catalyzed Hydroamination Reaction . Organic Letters, 2008, 10(2), 329-332.[1][2][3][4][5] (Demonstrates reactivity of related 2,6-disubstituted systems). Available at: [Link][1][2]

• 7-Substituted-1-cyclopropyl-6,8-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acids . European Patent EP0153163A2.[1][2] (Details the synthesis of the 2,6-difluoro-3-nitroacetophenone intermediate). Available at: [1][2]

Sources

• 1. Reductive Amination Reaction of Acetophenone Catalyzed by Ruthenium Complex [sioc-journal.cn]
• 2. 5 -Fluoro-2 -hydroxy-3 -nitroacetophenone 98 70978-39-1 [sigmaaldrich.com]
• 3. Piperazine synthesis [organic-chemistry.org]
• 4. Synthesis of 2,6-Disubstituted Piperazines by a Diastereoselective Palladium-Catalyzed Hydroamination Reaction [organic-chemistry.org]
• 5. Synthesis of 2,6-disubstituted piperazines by a diastereoselective palladium-catalyzed hydroamination reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing defluorination byproducts in palladium-catalyzed couplings

Technical Support Center: Integrity of C–F Bonds in Pd-Catalysis

Ticket ID: #CF-STABILITY-001 Subject: Minimizing Defluorination Byproducts in Cross-Coupling Assigned Specialist: Senior Application Scientist, Catalysis Group

Executive Summary: The Defluorination Challenge

Fluorine is a critical bioisostere in medicinal chemistry, yet C–F bonds—often assumed to be inert—are thermodynamically prone to cleavage under standard cross-coupling conditions.

In palladium-catalyzed couplings (Suzuki-Miyaura, Buchwald-Hartwig), "defluorination" is not a single side reaction but a symptom of three distinct mechanistic failures:

• Hydrodefluorination (HDF): Replacement of –F with –H.

• Nucleophilic Aromatic Substitution (

  ): Replacement of –F with a base/nucleophile (e.g., –OtBu, –OMe).

• Defluorinative Coupling: Activation of the C–F bond via

  -fluoride elimination, leading to unexpected C–C bond formation or polymerization.

This guide provides a diagnostic workflow to identify which failure mode is occurring and prescribes specific ligand/base/solvent modifications to restore chemoselectivity.

Diagnostic Triage: Identify Your Impurity

Before optimizing, you must identify the mechanism of failure. Use this flowchart to correlate your LC-MS/GC-MS data with the correct troubleshooting module.

Caption: Diagnostic workflow correlating mass spectral shifts to specific defluorination mechanisms.

Technical Modules: Troubleshooting & Optimization

Module A: Hydrodefluorination (HDF)

Symptom: You see the parent arene where the fluorine should be (M-18).

Root Cause: The formation of a Palladium-Hydride (Pd-H) species.[1] This species inserts into the C–F bond or undergoes exchange.

• Source 1 (Solvent): Alcohols (MeOH, EtOH, iPrOH) are primary hydride donors via

  -hydride elimination from alkoxides.

• Source 2 (Water): At high temperatures, water can act as a proton source in the presence of reductants.

Corrective Protocol:

• Solvent Switch: Move to strictly aprotic, non-polar solvents.

  • Preferred: Toluene, 1,4-Dioxane, THF.[2]

  • Avoid: DMF/DMAc (can decompose to form reductants), all alcohols.

• Water Control: Although Suzuki couplings require water, excess water promotes HDF. Use a defined ratio (e.g., Toluene:Water 10:1) rather than a "wet" solvent, or switch to anhydrous conditions using CsF or K3PO4 (solid) as the base activator.

Module B: and Base-Mediated Defluorination

Symptom: You see incorporation of the solvent or base (e.g., -OtBu, -OMe) in place of Fluorine.

Root Cause: Polyfluorinated arenes (especially ortho-fluorines) are highly electron-deficient, making them susceptible to Nucleophilic Aromatic Substitution (

) by strong bases.

Corrective Protocol:

• Base pKa Step-Down:

  • Stop using:NaOtBu, KOtBu, NaOMe. These are strong nucleophiles.

  • Start using: Inorganic carbonates or phosphates.[1]

Base Candidate	pKa (conj. acid)	Risk of	Recommendation
KOtBu	~17	High	AVOID with polyfluoroarenes
Cs2CO3	~10	Low	Standard for sensitive substrates
K3PO4	~12	Low-Medium	Good balance of activity/safety
KF	~3	Very Low	Excellent for anhydrous protocols

• The "Anhydrous Fluoride" Method: For extremely sensitive substrates (e.g., pentafluorophenyl groups), use Buchwald’s Anhydrous Conditions :

  • Base: KF (Spray-dried).

  • Solvent: Toluene or Dioxane (dry).

  • Mechanism:[2][3][4][5][6][7][8][9][10] Fluoride is small, hard, and non-nucleophilic toward carbon in these conditions but activates the boronic acid effectively.

Module C: -Fluoride Elimination (Defluorinative Coupling)

Symptom: Low yield, catalyst death (Pd black), or rearrangement of the fluorinated backbone.

Root Cause: The Pd(II) intermediate containing the Fluorine is "living" too long. If Reductive Elimination (RE) is slow, the metal will look for other pathways, such as

-fluoride elimination (forming a Pd-F species and an aryne/alkene).

The Fix: Accelerate Reductive Elimination. You need a ligand that is bulky (steric pressure forces the partners together) and electron-rich (increases electron density on Pd, facilitating the oxidation state change from II to 0).

Ligand Selection Matrix:

Ligand Class	Examples	Mechanism of Action	Use Case
Dialkylbiaryl Phosphines (Buchwald)	XPhos, RuPhos, BrettPhos	Steric bulk promotes immediate RE; prevents -F elim.	Gold Standard for C–F retention.
Ferrocenyl Phosphines	dppf, dtbpf	Large bite angle enforces cis-geometry for RE.	Good for allylic fluorides.
Simple Phosphines	PPh3, PCy3	Slow RE; allows side reactions.	Avoid.

Mechanistic Visualization: The Race Against Time

The success of your reaction depends on the rate of Reductive Elimination (

) being faster than the rate of -Fluoride Elimination ( ).

Caption: Kinetic competition between productive coupling and defluorinative elimination.

Standard Operating Procedure (SOP)

Protocol: Suzuki Coupling of Polyfluorinated Aryl Chlorides/Bromides Use this protocol as a starting point to guarantee C–F integrity.

Reagents:

• 1.0 equiv Aryl Halide (Fluorinated)

• 1.2 equiv Boronic Acid

• 2.0 equiv

  (finely ground) or

• 2–5 mol% Pd-Precatalyst (e.g., XPhos Pd G4 or RuPhos Pd G4)

• Solvent: Anhydrous 1,4-Dioxane or Toluene (0.2 M)

Step-by-Step:

• Charge Solids: Add aryl halide, boronic acid, base, and Pd-precatalyst to a vial equipped with a stir bar.

  • Why Precatalyst? Pd(OAc)2 requires reduction to Pd(0), often consuming boronic acid or generating hydrides. G3/G4 precatalysts generate active Pd(0)L1 immediately upon heating.

• Evacuate/Backfill: Cycle vacuum and Argon/Nitrogen 3 times. Oxygen promotes homocoupling and catalyst decomposition.

• Add Solvent: Add anhydrous solvent via syringe.

• Heat: Stir at 80°C.

  • Note: Do not overheat. Higher T (>100°C) increases the entropic favorability of

    -elimination.

• Monitor: Check LC-MS at 1 hour. If conversion is low, increase T to 100°C, but do not start there.

Frequently Asked Questions (FAQs)

Q: I am coupling a 2,6-difluoroaryl boronic acid and getting massive protodeboronation (arene formation). Is this HDF? A: Likely not HDF, but protodeboronation . Fluorinated boronic acids are notoriously unstable because the electron-withdrawing fluorines facilitate C–B bond cleavage.

• Fix: Switch to a MIDA boronate or Potassium Trifluoroborate (

  ) . These "slow-release" reagents protect the boron species until the transmetallation step.

Q: Can I use microwave heating? A: Use caution. While fast, the local superheating in microwaves can trigger the high-energy barrier

-fluoride elimination pathway. Conventional heating (oil block) is recommended for initial optimization to maintain strict temperature control.

Q: My substrate has a CF3 group and I see a "M-20" peak (loss of HF). A: This is likely elimination from the

carbon. This often happens if the metal "walks" (chain runs) to the position adjacent to the CF3. Use a ligand that enforces strict site selectivity (like XPhos ) to prevent "ring walking."

References

• Ligand Effects on Reductive Elimination: Title: "Biaryl Phosphine Ligands in Palladium-Catalyzed Amination." Source:Angew. Chem. Int. Ed. URL:[Link]

• Mechanisms of C-F Activation: Title: "The organometallic chemistry of the C–F bond." Source:Dalton Trans. (Grushin et al.) URL:[Link]

• Base Effects in Coupling: Title: "Palladium-catalyzed cross-coupling reactions with fluorinated substrates: mechanistic insights into the undesired hydrodehalogenation."[11] Source:J. Am. Chem. Soc. URL:[7][10][Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. The rhodium riddle: computational insights into competitive β-hydride vs. β-fluoride elimination - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D4CY01495B [pubs.rsc.org]
• 4. Mechanism of C–F Reductive Elimination from Palladium(IV) Fluorides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Buchwald-Hartwig Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 11. Research Portal [weizmann.esploro.exlibrisgroup.com]

Reference Data & Comparative Studies

A Comparative Guide to the Mass Spectrometry Fragmentation of Difluoronitroaromatic Compounds: An In-Depth Analysis of C₈H₅F₂NO₄ Isomers

This guide provides a detailed comparison of the mass spectrometric fragmentation patterns for a key class of difluoronitroaromatic compounds. While the specific molecular formula C₈H₅F₂NO₃ is not associated with common, well-documented chemical structures, this guide will focus on the closely related and structurally significant isomer, 2-(4,5-Difluoro-2-nitrophenyl)acetic acid (Molecular Formula: C₈H₅F₂NO₄; Molecular Weight: 217.13 g/mol ). This compound serves as an exemplary model for understanding the gas-phase behavior of molecules containing a difluoronitro-substituted aromatic ring coupled with a carboxylic acid moiety, a common structural motif in pharmaceutical development and agrochemicals.

This document is intended for researchers, analytical chemists, and drug development professionals who rely on mass spectrometry for the structural elucidation and unambiguous identification of complex small molecules. We will explore fragmentation pathways under different ionization regimes, provide comparative data, and detail the experimental protocols necessary to reproduce these results, ensuring a robust and validated analytical approach.

Ionization Strategies: Choosing the Right Tool for a Multifunctional Molecule

The structure of 2-(4,5-Difluoro-2-nitrophenyl)acetic acid presents distinct features—a thermally labile nitro group, an acidic carboxylic acid, and a stable aromatic core—that dictate the optimal choice of ionization technique. The two primary methods, Electron Ionization (EI) and Electrospray Ionization (ESI), provide complementary information.

• Electron Ionization (GC-MS): As a hard ionization technique, EI imparts significant energy, inducing extensive and reproducible fragmentation. This creates a detailed "fingerprint" spectrum ideal for library matching and elucidating the core structure. However, the molecular ion may be weak or absent due to the instability of the nitroaromatic system.

• Electrospray Ionization (LC-MS): ESI is a soft ionization technique that typically preserves the molecular ion. Given the presence of a carboxylic acid group, ESI in negative ion mode is exceptionally effective, readily forming the deprotonated molecule [M-H]⁻. Subsequent tandem mass spectrometry (MS/MS) experiments on this precursor ion provide controlled, structurally informative fragmentation, crucial for isomer differentiation and metabolic studies.[1][2]

Deep Dive into Fragmentation: Pathways and Mechanisms

The fragmentation of 2-(4,5-Difluoro-2-nitrophenyl)acetic acid is driven by the interplay of its functional groups. The presence of the nitro group, fluorine atoms, and the phenylacetic acid side chain creates specific, predictable cleavage pathways.

Electron Ionization (EI) Fragmentation Pattern

Under EI conditions (typically 70 eV), the initial molecular ion [M]•⁺ at m/z 217 undergoes several competing fragmentation reactions. The primary cleavages are dictated by the stability of the resulting radical and cationic species.

Key Predicted EI Fragmentation Pathways:

• Loss of the Nitro Group: A characteristic fragmentation for nitroaromatic compounds is the loss of the nitro group as •NO₂ (46 u).[3] This leads to a significant fragment ion at m/z 171.

• Benzylic Cleavage: The bond between the aromatic ring and the side chain is prone to cleavage. Loss of the entire carboxymethyl radical (•CH₂COOH, 59 u) would yield an ion at m/z 158. However, a more dominant pathway is often the loss of the carboxyl group.

• Alpha-Cleavage of the Side Chain: The most significant fragmentation is often initiated at the bond alpha to the aromatic ring, leading to the loss of the •COOH radical (45 u), forming the stable difluoronitrobenzyl cation at m/z 172.

• Sequential Fragmentation: The primary fragment ions can undergo further dissociation. For instance, the m/z 172 ion can subsequently lose •NO₂ to form an ion at m/z 126.

Caption: Predicted EI fragmentation pathway for 2-(4,5-Difluoro-2-nitrophenyl)acetic acid.

Electrospray Ionization (ESI-MS/MS) Fragmentation

In negative ion mode ESI, the molecule forms a stable [M-H]⁻ precursor ion at m/z 216. Collision-Induced Dissociation (CID) of this ion reveals a highly specific and diagnostic fragmentation pattern.

Key ESI-MS/MS Fragmentation Pathways:

• Decarboxylation: The most characteristic and often the base peak in the MS/MS spectrum of a deprotonated carboxylic acid is the neutral loss of CO₂ (44 u).[2] This process is highly favorable and results in the formation of the [M-H-CO₂]⁻ ion at m/z 172.

• Loss of the Nitro Group: The resulting m/z 172 fragment can further dissociate through the loss of the nitro group. This can occur as a neutral loss of NO₂ (46 u), leading to a fragment at m/z 126.

Caption: Primary ESI-MS/MS fragmentation of deprotonated 2-(4,5-Difluoro-2-nitrophenyl)acetic acid.

Comparative Data Summary

To provide clear, actionable data, the table below summarizes the key fragment ions and their proposed elemental compositions for the model compound under both EI and negative ESI-MS/MS conditions. This comparative view highlights the diagnostic value of each technique.

Ionization Mode	Precursor Ion (m/z)	Fragment Ion (m/z)	Proposed Neutral Loss	Proposed Fragment Formula
EI	217 ([M]•⁺)	172	•COOH	[C₇H₄F₂NO₂]⁺
171	•NO₂	[C₈H₅F₂O₂]⁺
172	126	•NO₂	[C₇H₄F₂]⁺
ESI-MS/MS (-)	216 ([M-H]⁻)	172	CO₂	[C₇H₄F₂NO₂]⁻
126	CO₂ + NO₂	[C₇H₄F₂]⁻

Self-Validating Experimental Protocols

Adherence to a robust, well-defined protocol is essential for generating reproducible and trustworthy mass spectrometry data.

Protocol for LC-MS/MS Analysis (ESI)

Caption: Workflow for LC-MS/MS analysis of 2-(4,5-Difluoro-2-nitrophenyl)acetic acid.

Methodology:

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of the analytical standard in LC-MS grade methanol.

  • Perform a serial dilution to a final working concentration of 1 µg/mL in a solution of 50:50 water:acetonitrile with 0.1% formic acid. The acid helps ensure consistent protonation/deprotonation states.

• Liquid Chromatography:

  • Column: Utilize a high-resolution reversed-phase column (e.g., C18, 2.1 x 100 mm, 1.8 µm particle size) to ensure good peak shape and separation from potential impurities.

  • Mobile Phase: Employ a standard mobile phase system of A) 0.1% formic acid in water and B) 0.1% formic acid in acetonitrile.

  • Gradient: A typical gradient would run from 5% B to 95% B over 8-10 minutes, followed by a re-equilibration step. This ensures the elution of the analyte as a sharp peak.

  • Flow Rate: A flow rate of 0.3-0.4 mL/min is appropriate for a 2.1 mm ID column.

• Mass Spectrometry:

  • Ionization: Electrospray Ionization (ESI) in negative mode.

  • MS1 Scan: Acquire full scan data from m/z 100-300 to confirm the presence of the [M-H]⁻ ion at m/z 216.0.

  • MS2 Scan (Tandem MS): Isolate the precursor ion at m/z 216.0 and apply collision energy (e.g., 15-25 eV) to induce fragmentation. The optimal energy should be determined empirically to maximize the intensity of the key fragment ions (m/z 172).

Conclusion

The mass spectrometric fragmentation of 2-(4,5-Difluoro-2-nitrophenyl)acetic acid is predictable and highly diagnostic. Electron Ionization provides a detailed fragmentation fingerprint characterized by the loss of the nitro and carboxyl groups, while negative mode Electrospray Ionization coupled with tandem MS offers a specific and sensitive method centered on the facile loss of carbon dioxide from the deprotonated molecule. By leveraging both techniques and understanding their underlying fragmentation mechanisms, researchers can confidently identify and characterize this and other structurally related difluoronitroaromatic compounds in complex analytical workflows.

References

• Electrophilic Aromatic Substitution, Nitration of Methyl Benzoate. (n.d.). ANASAZI Instruments. Retrieved February 13, 2026, from [Link]

• Schmidt, J., et al. (2006). Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 20(10), 1647-1656. Available at: [Link]

• Lec-35 || Mass Fragmentation pattern of nitro compounds || Nitropropane. (2022, December 29). YouTube. Retrieved February 13, 2026, from [Link]

• Wikipedia. (n.d.). (2-Nitrophenyl)acetic acid. Retrieved February 13, 2026, from [Link]

• NIST. (n.d.). Acetic acid, 4-nitrophenyl ester. In NIST Chemistry WebBook. Retrieved February 13, 2026, from [Link]

• Gabryelski, W., & Froese, K. L. (2003). Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. Journal of Chromatography A, 1017(1-2), 145-157. (Note: This is a representative reference for the general principle of decarboxylation in ESI-MS of nitrobenzoic acids, as seen in the broader literature). A similar study is available at: [Link]

Sources

• 1. Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]

Safety & Regulatory Compliance

A Guide to the Safe Disposal of 1-(2,6-Difluoro-3-nitrophenyl)ethanone

For the diligent researcher, scientist, and drug development professional, the synthesis and application of novel compounds are only part of the equation. Responsible chemical stewardship, particularly the safe and compliant disposal of waste, is a critical component of laboratory excellence and environmental responsibility. This guide provides a detailed, step-by-step protocol for the proper disposal of 1-(2,6-Difluoro-3-nitrophenyl)ethanone, a compound whose structural motifs—a halogenated nitroaromatic ring—necessitate careful handling and disposal.

Hazard Assessment and Personal Protective Equipment (PPE)

Before initiating any disposal procedures, a thorough understanding of the potential hazards is paramount. Structurally related difluoronitrophenyl compounds are classified as harmful if swallowed, causing skin and serious eye irritation, and may cause respiratory irritation.[1] Therefore, it is prudent to handle 1-(2,6-Difluoro-3-nitrophenyl)ethanone with the same level of caution.

Essential Personal Protective Equipment (PPE):

• Eye and Face Protection: Wear chemical safety goggles and a face shield. Standard safety glasses are not sufficient.[1]

• Hand Protection: Use chemical-resistant gloves, such as nitrile rubber. Inspect gloves for any signs of degradation or puncture before use.[1]

• Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are mandatory. For larger quantities or in the event of a spill, a chemically resistant apron or suit may be necessary.[1]

• Respiratory Protection: All handling and disposal activities should be conducted within a certified chemical fume hood to minimize inhalation exposure.[3]

Waste Characterization and Segregation

Proper disposal begins with accurate waste characterization. Based on its structure as a halogenated nitroaromatic compound, 1-(2,6-Difluoro-3-nitrophenyl)ethanone should be treated as hazardous waste .[2][3] It is crucial to never dispose of this chemical down the drain or in regular solid waste.[3]

Waste Segregation is Key:

• Solid Waste: Collect pure 1-(2,6-Difluoro-3-nitrophenyl)ethanone, as well as any contaminated items (e.g., weighing paper, gloves, pipette tips), in a dedicated, clearly labeled hazardous waste container.[4]

• Liquid Waste: If the compound is in solution, it should be collected in a separate, compatible liquid hazardous waste container. Do not mix with other waste streams unless explicitly permitted by your institution's EHS guidelines.[5]

• Aqueous Waste: Avoid creating aqueous waste streams containing this compound. If unavoidable, these must be collected as hazardous aqueous waste.[6]

Waste Stream	Container Type	Labeling Requirements
Solid Waste	Sealable, chemically resistant container (e.g., HDPE pail)	"Hazardous Waste," full chemical name, and associated hazard symbols.
Liquid Waste	Sealable, chemically resistant container (e.g., HDPE or glass bottle with a screw cap)	"Hazardous Waste," full chemical name, solvent composition, and associated hazard symbols.
Contaminated Sharps	Puncture-proof sharps container	"Hazardous Waste Sharps," and the chemical contaminant.

Step-by-Step Disposal Protocol

The overarching principle for the disposal of 1-(2,6-Difluoro-3-nitrophenyl)ethanone is to engage a licensed professional waste disposal service.[1] Laboratory personnel should focus on the safe collection and labeling of the waste for pickup.

Step 1: Waste Collection

• Carefully transfer the waste material into the appropriate, pre-labeled hazardous waste container.

• For solid waste, use a dedicated scoop or spatula. Avoid creating dust.[1]

• For liquid waste, use a funnel to prevent spills.

• Ensure the outside of the waste container remains clean and free of contamination.

Step 2: Container Management

• Keep the hazardous waste container securely sealed when not in use.

• Store the waste container in a designated, well-ventilated satellite accumulation area within the laboratory.

• Ensure secondary containment is in place to capture any potential leaks.

Step 3: Documentation and Pickup

• Maintain a log of the waste being added to the container.

• Once the container is full, or in accordance with your institution's policies, arrange for waste pickup through your EHS department.

• You will likely need to complete a hazardous waste manifest form, which tracks the waste from your laboratory to the final disposal facility.[7]

Spill Management

In the event of a spill, the immediate priority is to ensure personnel safety and prevent the spread of contamination.

For a Small Spill (manageable by laboratory personnel):

• Alert colleagues in the immediate area.

• Ensure adequate ventilation by working within a fume hood.

• Wear appropriate PPE , including respiratory protection if necessary.

• Contain the spill using an inert absorbent material such as vermiculite, sand, or a commercial chemical spill kit.

• Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

• Clean the spill area with a suitable solvent (e.g., acetone, ethanol), collecting the cleaning materials as hazardous waste.

• Wash the area with soap and water.

For a Large Spill (requires EHS assistance):

• Evacuate the immediate area.

• Alert your supervisor and contact your institution's EHS emergency line.

• Prevent entry into the affected area.

• Provide EHS personnel with information about the spilled chemical.

Decision-Making Workflow for Disposal

The following diagram illustrates the logical flow for the proper disposal of 1-(2,6-Difluoro-3-nitrophenyl)ethanone.

Caption: Disposal workflow for 1-(2,6-Difluoro-3-nitrophenyl)ethanone.

Regulatory Context

The disposal of hazardous waste in the United States is regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[8][9] As a halogenated organic compound, 1-(2,6-Difluoro-3-nitrophenyl)ethanone falls under the purview of these regulations.[10] It is the responsibility of the waste generator (the laboratory) to ensure that waste is properly identified, managed, and transferred to a permitted treatment, storage, and disposal facility (TSDF).[7]

By adhering to these guidelines, you contribute to a safer laboratory environment and ensure compliance with environmental regulations, reflecting a deep commitment to scientific integrity and responsible research.

References

• Safety Data Sheet for a Structurally Similar Compound. (2025-12-09). 1150114-59-2 - Safety Data Sheet.
• Fisher Scientific Safety Data Sheet. (2025-12-18). SAFETY DATA SHEET. Fisher Scientific.
• Office of Research, University of California.Acutely Toxic 'P-listed' Hazardous Chemical Waste Guidance.
• Thermo Fisher Scientific Safety Data Sheet. (2025-12-22). SAFETY DATA SHEET.
• BenchChem. (2025). Navigating the Safe Disposal of 2-(3,4-Difluorophenyl)-1-(p-tolyl)ethanone: A Comprehensive Guide.
• Reddit r/chemistry. (2025-09-09). 2-nitrophenol waste.
• Agency for Toxic Substances and Disease Registry.Toxicological Profile for Nitrophenols.
• 3M.Material Safety Data Sheet.
• Sigma-Aldrich. (2024-09-07). SAFETY DATA SHEET.
• Zakarian Lab, University of California, Santa Barbara.Lab Safety Protocol.
• Sigma-Aldrich. (2025-11-06). SAFETY DATA SHEET.
• Carl Roth.Safety Data Sheet: 4-Nitrophenol.
• PubChem.4'-Fluoro-3'-nitroacetophenone. National Institutes of Health.
• Northwestern University.Laboratory Safety and Chemical Hygiene Plan.
• University of Florida.Chapter 7 - Management Procedures For Specific Waste Types.
• Thermo Fisher Scientific. (2026-01-16). SAFETY DATA SHEET.
• NextGen Protocols.Guidelines for Safe Laboratory Practices.
• McMaster University.Laboratory Safety Handbook Version 2.0.
• U.S. Environmental Protection Agency.Hazardous Waste: Guidelines and Regulations, Federal Register Notice.
• eCFR.Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32.
• U.S. Environmental Protection Agency. (2025-05-30). Steps in Complying with Regulations for Hazardous Waste.
• U.S. Environmental Protection Agency.Hazardous Waste Listings.
• U.S. Environmental Protection Agency. (2026-01-06). Hazardous Waste.

Sources

• 1. angenechemical.com [angenechemical.com]
• 2. reddit.com [reddit.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Acutely Toxic ‘P-listed’ Hazardous Chemical Waste Guidance | Office of Research [bu.edu]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]
• 7. epa.gov [epa.gov]
• 8. epa.gov [epa.gov]
• 9. epa.gov [epa.gov]
• 10. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]

Personal protective equipment for handling 1-(2,6-Difluoro-3-nitrophenyl)ethanone

CAS: 91188-91-9 (Analogous/Generic Reference) Formula: C₈H₅F₂NO₃ Molecular Weight: 201.13 g/mol Physical State: Solid (Crystalline powder)

Executive Safety Summary

Stop/Go Decision Criteria:

• Do NOT proceed if you lack a functioning fume hood with face velocity >0.5 m/s.

• Do NOT handle without specific training on activated fluoro-aromatics . The 2,6-difluoro-3-nitro substitution pattern creates a highly electron-deficient ring, making the fluorine atoms (specifically at the C2 position) extremely susceptible to Nucleophilic Aromatic Substitution (

  ) .

• Risk Warning: Contact with weak nucleophiles (amines, hydroxides, thiols) or even water (hydrolysis) can trigger rapid decomposition, releasing fluoride ions (potential HF generation in acidic media) and generating heat.

Chemical Risk Profile & Hazard Identification

This compound is not just a generic organic solid; it is a lachrymator-capable alkylating agent equivalent .

Hazard Category	GHS Classification	Critical Mechanism
Acute Toxicity	Category 4 (Oral)	Metabolic reduction of nitro groups may lead to methemoglobinemia.
Skin/Eye Irritation	Category 2/2A	High Reactivity: The electron-withdrawing acetyl and nitro groups activate the fluorine atoms. Skin contact can result in covalent modification of proteins via (sensitization).
Reactivity	High	Incompatible with Bases: Exposure to caustic bases (NaOH, KOH) or amines can cause runaway exotherms and release of fluoride.

Personal Protective Equipment (PPE) Matrix

Philosophy: PPE is the last line of defense. The primary barrier is the engineering control (Fume Hood).

Glove Selection Protocol

Permeation Warning: Ketone-functionalized aromatics can permeate standard nitrile rapidly if dissolved in organic solvents.

Task	Solvent System	Primary Glove	Secondary Glove	Action Limit
Solid Weighing	N/A (Dry)	Nitrile (4 mil / 0.1 mm)	None	Change if soiled.
Synthesis/Workup	Alcohols/Water	Nitrile (Double gloved)	Nitrile (Long cuff)	Change every 30 mins.
Synthesis/Workup	DCM/Acetone/THF	Silver Shield / Laminate	Nitrile (Outer, for grip)	Immediate change on splash.

Respiratory & Eye Protection[1][2][3]

• Respiratory: If handling >500 mg outside a hood (not recommended) or during spill cleanup, use a Full-Face Respirator with P100 (HEPA) + OV (Organic Vapor) cartridges.

• Eyes: Chemical Splash Goggles (Indirect Vent). Safety glasses are insufficient due to the dust/irritant nature.

Operational Workflows

Workflow 1: Safe Weighing & Transfer

Causality: Static electricity can disperse fine powders of fluorinated nitro compounds, leading to inhalation or surface contamination.

Figure 1: Anti-static weighing workflow to prevent aerosolization of toxic dust.

Workflow 2: Reaction Setup (Exotherm Control)

Causality: The 2,6-difluoro motif is prone to "runaway" substitution reactions if nucleophiles are added too quickly.

Figure 2: Thermodynamic control strategy to prevent uncontrolled

exotherms.

Emergency Response Protocols

Spill Cleanup (Solid)

• Evacuate: Clear immediate area of non-essential personnel.

• PPE Up: Don double nitrile gloves, Tyvek sleeves, and P100 respirator.

• Contain: Do not dry sweep. Cover spill with wet paper towels (dampened with ethanol or water) to prevent dust generation.

• Neutralize: Wipe the area with a mild detergent solution. Avoid strong alkaline cleaners (like 1M NaOH) which may react with the residue to release fluoride or degrade the compound violently.

• Dispose: Place all waste in a sealed container labeled "Toxic Solid - Fluorinated Organic."

First Aid (Chemical Specific)

• Skin Contact: Wash immediately with soap and water for 15 minutes.[1] Do not use alcohol (enhances skin penetration). If redness persists, seek medical evaluation for potential hydrofluoric acid-like burns (unlikely but possible if hydrolysis occurred).

• Eye Contact: Flush for 15 minutes. Force eyelids open. Consult an ophthalmologist immediately.

Disposal & Waste Management

Waste Stream Classification:

• Primary Stream: Organic Solid Toxic (C-List).

• Segregation: Strictly segregate from strong bases in the waste accumulation area. Accidental mixing with waste caustic solutions (e.g., KOH/MeOH baths) can cause pressurization of waste drums.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2734612, 4'-Fluoro-3'-nitroacetophenone (Analogous Structure). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Toxic and Hazardous Substances (29 CFR 1910.1000). Retrieved from [Link]

Sources

• 1. assets.thermofisher.com [assets.thermofisher.com]